Cas no 1448050-38-1 (N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1448050-38-1
• MF: C₁₇H₂₃N₅OS
• MW: 345.462421655655
• CID: 6245693
• PubChem ID: 71808396
• Update Time: 2025-05-20

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 1448050-38-1
• N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[(1-cyclopentyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-4-methylthiadiazole-5-carboxamide
• AKOS024563182
• CHEMBL3440366
• N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• F6440-2723

• Inchi： 1S/C17H23N5OS/c1-11-16(24-21-19-11)17(23)18-10-14-13-8-4-5-9-15(13)22(20-14)12-6-2-3-7-12/h12H,2-10H2,1H3,(H,18,23)
• InChI Key： KYAIOSYCCJWOAZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NCC1C2CCCCC=2N(C2CCCC2)N=1)=O

Computed Properties

• Exact Mass: 345.16233155g/mol
• Monoisotopic Mass: 345.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1448050-38-1): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1448050-38-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indazoles and thiadiazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide is characterized by a cyclopentyl group attached to a tetrahydroindazole ring and a thiadiazole moiety. The combination of these functional groups imparts unique chemical and biological properties to the molecule. Recent studies have highlighted the importance of such hybrid molecules in drug discovery and development.

One of the key areas of research involving N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases such as arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and mediators.

Moreover, N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide has demonstrated promising anticancer properties. Cancer remains one of the leading causes of mortality worldwide, and the development of new therapeutic agents is crucial. Research has indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its anti-inflammatory and anticancer activities, N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide has also shown potential as an antiviral agent. Viral infections pose significant health challenges globally, and the emergence of new viral strains necessitates the development of broad-spectrum antiviral drugs. Studies have revealed that this compound can effectively inhibit the replication of several viruses by interfering with viral entry or replication processes.

The pharmacokinetic properties of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, excretion (ADME) properties and low toxicity profiles. These characteristics make it a promising candidate for further development as a therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-y)methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide. Early results from these trials are encouraging and suggest that this compound may offer significant benefits for patients suffering from inflammatory diseases and cancer.

In conclusion, N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-< strong > 3 - yl ) methyl - 4 - methyl - 1 , 2 , 3 - thiadiazole - 5 - carboxamide strong > ( CAS No . 1448050 - 38 - 1 ) represents a promising compound in medicinal chemistry with diverse biological activities . Its unique structural features , combined with its favorable pharmacokinetic properties , make it an attractive candidate for further research and development . As ongoing studies continue to uncover its full therapeutic potential , this compound holds great promise for addressing unmet medical needs in various disease areas . p > article > response >